N-[2-(1H-benzimidazol-2-yl)ethyl]propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-[2-(1H-benzimidazol-2-yl)ethyl]propanamide” is a chemical compound with the linear formula C12H15N3O . It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich . The compound is used by early discovery researchers .
Molecular Structure Analysis
The molecular structure of “this compound” is based on a benzimidazole core, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . The structure of benzimidazole derivatives can be analyzed using X-ray crystal structure analysis .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 217.27 . It is a solid at room temperature . More specific physical and chemical properties such as solubility, melting point, and boiling point are not available in the literature.Scientific Research Applications
Antimicrobial Activity
N-[2-(1H-benzimidazol-2-yl)ethyl]propanamide derivatives have been explored for their potential antimicrobial activities. Studies have synthesized and evaluated various compounds for their effectiveness against bacteria and fungi. Notably, certain derivatives exhibited significant antifungal activity, comparable to ketoconazole, and demonstrated anti-gram-positive bacterial activity at levels half the potency of chloramphenicol. These findings underscore the potential of this compound derivatives as antimicrobial agents, offering a promising avenue for the development of new treatments against microbial infections (Evren, Yurttaş, & Yılmaz-Cankilic, 2020).
Cytotoxic and Anticancer Properties
Research into this compound derivatives has also highlighted their potential in anticancer therapy. Some synthesized compounds have shown high cytotoxicity against human leukemia cells, suggesting their utility in cancer treatment. The structure-activity relationship (SAR) studies accompanying these findings provide insights into optimizing these compounds for better efficacy and selectivity in targeting cancer cells. This research direction not only expands the chemotherapeutic arsenal but also opens up new pathways for the treatment of various cancers (Dawbaa, Evren, Cantürk, & Yurttaş, 2021).
Structural and Spectroscopic Analysis
The structural and spectroscopic analysis of this compound and its derivatives provides valuable information on their chemical properties and potential biological activities. Through techniques such as X-ray diffraction, NMR spectroscopy, and mass spectrometry, researchers have elucidated the structures of these compounds, facilitating a deeper understanding of their reactivity and interaction with biological targets. Such studies are crucial for the rational design of new molecules with enhanced biological activities and minimized adverse effects (Raouafi, Freytag, Jones, & Benkhoud, 2005).
properties
IUPAC Name |
N-[2-(1H-benzimidazol-2-yl)ethyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O/c1-2-12(16)13-8-7-11-14-9-5-3-4-6-10(9)15-11/h3-6H,2,7-8H2,1H3,(H,13,16)(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNEQDAQMQXMDIZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NCCC1=NC2=CC=CC=C2N1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.